Cas no 1807282-32-1 (2-Cyano-5-difluoromethoxy-4-ethylbenzoic acid)

• Product Name: 2-Cyano-5-difluoromethoxy-4-ethylbenzoic acid
• CAS No: 1807282-32-1
• MF: C₁₁H₉F₂NO₃
• MW: 241.190870046616
• CID: 5011338
• Update Time: 2025-05-20

2-Cyano-5-difluoromethoxy-4-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-difluoromethoxy-4-ethylbenzoic acid

• Inchi： 1S/C11H9F2NO3/c1-2-6-3-7(5-14)8(10(15)16)4-9(6)17-11(12)13/h3-4,11H,2H2,1H3,(H,15,16)
• InChI Key： YTFMYQSDGPQEER-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)O)C(C#N)=CC=1CC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.9
• Topological Polar Surface Area: 70.3

Additional information on 2-Cyano-5-difluoromethoxy-4-ethylbenzoic acid

Introduction to 2-Cyano-5-Difluoromethoxy-4-Ethylbenzoic Acid (CAS No. 1807282-32-1)

The compound 2-Cyano-5-difluoromethoxy-4-ethylbenzoic acid, identified by the CAS registry number CAS No. 1807282-32-1, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of benzoic acids, which are widely studied for their versatile chemical properties and biological activities. The structure of this compound features a benzoic acid backbone with substituents at the 2, 4, and 5 positions, including a cyano group, an ethyl group, and a difluoromethoxy group, respectively. These substituents contribute to its unique chemical reactivity and functional properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as transition metal-catalyzed cross-coupling reactions and enantioselective synthesis techniques. These methods not only enhance the efficiency of production but also allow for the exploration of stereochemical properties, which are critical in drug discovery and material science applications.

The difluoromethoxy group in the molecule introduces significant electronic effects, influencing the overall reactivity and stability of the compound. This substituent is known to enhance lipophilicity, which is a desirable property in drug design for improving bioavailability. Additionally, the presence of the cyano group at the 2-position imparts strong electron-withdrawing effects, further modulating the electronic environment of the molecule. This combination of functional groups makes 2-Cyano-5-difluoromethoxy-4-ethylbenzoic acid a promising candidate for applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

In terms of biological activity, recent studies have highlighted the potential of this compound as a lead molecule in anti-inflammatory and anticancer drug development. Preclinical data suggest that it exhibits selective inhibition against certain enzymes involved in inflammatory pathways, making it a valuable tool for exploring new treatments for chronic inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways associated with cancer progression has been documented in recent research articles published in high-impact journals.

The synthesis of CAS No. 1807282-32-1 involves a multi-step process that begins with the preparation of intermediate compounds such as ethyl benzoate derivatives. The subsequent introduction of substituents at specific positions on the aromatic ring requires precise control over reaction conditions to ensure high yields and purity. Modern synthetic strategies often incorporate green chemistry principles to minimize environmental impact and optimize resource utilization.

In addition to its pharmaceutical applications, this compound has shown promise in materials science as a precursor for advanced polymers and coatings. Its unique combination of functional groups allows for tailored surface properties, making it suitable for applications in corrosion resistance and advanced electronics.

From an analytical perspective, characterization techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to confirm the molecular structure and stereochemistry of this compound. These techniques provide critical insights into its physical properties and behavior under various conditions.

Looking ahead, ongoing research is focused on expanding the understanding of this compound's interactions with biological systems at molecular levels. Collaborative efforts between academic institutions and pharmaceutical companies are expected to unlock new therapeutic potentials and pave the way for clinical trials.

In conclusion, 2-Cyano-5-difluoromethoxy-4-ethylbenzoic acid, or CAS No. 1807282-32-1, represents a significant advancement in organic synthesis with broad implications across multiple disciplines. Its unique chemical structure and functional properties make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and beyond.